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Compound of Interest

Compound Name: 7-Bromoindoline

CAS No.: 62813-85-8

Cat. No.: B1279588

Get Quote

For Researchers, Scientists, and Drug Development Professionals

A Note from the Senior Application Scientist: This document is designed to provide

comprehensive safety and handling guidance for 7-Bromoindoline. It is structured to empower

researchers with not just procedural steps, but a deep-seated understanding of the causality

behind each precaution. As scientists, our greatest tool is diligent inquiry, and this extends to

our safety culture. This guide is built on a foundation of scientific integrity, expert synthesis, and

a commitment to the highest safety standards in the laboratory.

Section 1: Compound Identification and Critical
Data Unavailability Statement
1.1. Compound Identity

Chemical Name: 7-Bromo-2,3-dihydro-1H-indole

Synonyms: 7-Bromoindoline

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1279588#bc-rfq
https://www.benchchem.com/product/b1279588/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-7-bromoindoline
https://www.benchchem.com/product/b1279588/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-7-bromoindoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C₈H₈BrN

Molecular Weight: 198.06 g/mol

CAS Number: 62813-85-8

1.2. Critical Data Gap and the Precautionary Principle

As of the date of this guide, a comprehensive, officially sanctioned Safety Data Sheet (SDS) for

7-Bromoindoline is not readily available. The absence of validated toxicological and hazard

data necessitates the adoption of the Precautionary Principle.

This principle dictates that in the face of scientific uncertainty, the burden of proof of "no harm"

falls on the proponent of an activity. In a laboratory context, this means we must treat 7-
Bromoindoline as a substance with significant potential hazards until proven otherwise. All

handling, storage, and disposal procedures must be predicated on a conservative risk

assessment that assumes a high level of toxicity. This guide is therefore built by inferring

potential hazards from structurally similar molecules.

Section 2: Inferred Hazard Identification and Risk
Profile
The risk profile for 7-Bromoindoline has been constructed by analyzing data from its parent

heterocycle, indoline, its direct synthetic precursor, 7-bromoindole, and the broader class of

aromatic amines.

2.1. Basis for Hazard Inference

7-Bromoindole (CAS 51417-51-7): The immediate precursor is classified as causing skin and

serious eye irritation, and may cause respiratory irritation. It is also categorized as potentially

harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

Indoline (CAS 496-15-1): The parent compound is also known to be a skin and eye irritant

and is harmful if swallowed.[4][5][6]

Aromatic Amines: This class of compounds is associated with a range of toxic effects,

including carcinogenicity, mutagenicity, and methemoglobinemia.[7][8][9] Many are readily
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absorbed through the skin.[9]

2.2. Inferred GHS Classification and Hazard Statements

Based on the available data for analogous structures, 7-Bromoindoline should be handled as

if it meets the criteria for the following GHS classifications. This is a conservative assessment

intended to ensure maximum protection.

Hazard Class Category GHS Code
Inferred Hazard
Statement

Acute Toxicity, Oral 4 H302 Harmful if swallowed

Acute Toxicity, Dermal 4 H312
Harmful in contact

with skin

Skin

Corrosion/Irritation
2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
2 H319

Causes serious eye

irritation

Acute Toxicity,

Inhalation
4 H332 Harmful if inhaled

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation

Carcinogenicity

(Suspected)
2 H351

Suspected of causing

cancer (based on

aromatic amine class)

Caution: These classifications are inferred. The actual toxicity of 7-Bromoindoline has not

been fully investigated.

Section 3: Risk Mitigation and Control Hierarchy
A multi-layered approach to risk control is mandatory when handling substances of unknown

toxicity. The hierarchy of controls, from most to least effective, must be implemented.
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3.1. Engineering Controls: The First Line of Defense

Fume Hood: All manipulations of 7-Bromoindoline, including weighing, transferring, and

preparing solutions, must be conducted inside a certified chemical fume hood.[1][10] This is

non-negotiable and serves to prevent inhalation of dust or vapors.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.

Designated Area: All work with 7-Bromoindoline should be restricted to a designated and

clearly marked area of the lab to prevent cross-contamination.[10]

3.2. Administrative Controls: Defining Safe Work Practices

Standard Operating Procedure (SOP): A detailed, written SOP for the specific process

involving 7-Bromoindoline must be developed and approved. All personnel must be trained

on this SOP before commencing work.

Access Restriction: Limit access to the designated handling area to only trained and

authorized personnel.

Minimization: Use the smallest quantity of material necessary for the experiment to minimize

the potential for exposure and the severity of any potential incidents.[11]

3.3. Personal Protective Equipment (PPE): The Final Barrier

PPE is not a substitute for robust engineering and administrative controls. It is the last line of

defense. The following PPE is mandatory:
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PPE Type Specification Rationale

Hand Protection

Nitrile or Neoprene gloves

(double-gloving

recommended). Inspect for

integrity before each use.

Prevents dermal absorption, a

common route of exposure for

aromatic amines.[9]

Eye Protection

ANSI Z87.1-compliant safety

goggles or a full-face shield if

there is a significant splash

hazard.[10]

Protects against splashes and

airborne particles causing

serious eye irritation.[1][2]

Body Protection

A buttoned, long-sleeved

laboratory coat. Consider a

chemically resistant apron for

larger quantities.

Protects skin from

contamination. Contaminated

clothing must be removed

immediately.[10]

Respiratory

Not typically required if work is

performed within a certified

fume hood.

A fume hood provides

adequate respiratory

protection from dust and

vapors.[1]

Risk Assessment Workflow for Chemicals with Unknown Toxicity
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Caption: Decision workflow for establishing safety protocols for a compound lacking a formal

SDS.

Section 4: Experimental Protocols - Safe Handling
Workflow
This section provides a step-by-step methodology for handling 7-Bromoindoline in a research

setting.

4.1. Preparation and Weighing

Preparation: Before bringing the compound into the fume hood, ensure all necessary

equipment (spatulas, weigh boats, glassware, solvent, waste containers) is present and

decontaminated.

Don PPE: Don all required PPE as specified in Section 3.3.

Weighing: Conduct all weighing operations on a tared weigh boat inside the fume hood. Use

a dedicated spatula.

Clean-up: After weighing, carefully clean the spatula and the balance area with a solvent-

dampened wipe (e.g., ethanol or isopropanol) to remove any residual particles. Dispose of

the wipe in the designated solid hazardous waste container.

4.2. Dissolution and Reaction Setup

Transfer: Carefully transfer the weighed solid to the reaction vessel inside the fume hood.

Solvent Addition: Add the solvent slowly to avoid splashing.

Reaction: Assemble the reaction apparatus within the fume hood. Ensure any exhaust from

the reaction (e.g., from a condenser) is properly vented.

4.3. Storage

Primary Container: Keep 7-Bromoindoline in its original, tightly sealed container.
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Secondary Containment: Place the primary container inside a labeled, chemically resistant

secondary container to contain any potential leaks.[10]

Location: Store in a cool, dry, well-ventilated area, away from incompatible materials such as

strong oxidizing agents. The storage location should be clearly labeled as containing a

substance of high potential toxicity.

4.4. Waste Disposal

Segregation: All waste contaminated with 7-Bromoindoline must be segregated as

hazardous waste. This includes residual solids, reaction mixtures, contaminated wipes,

gloves, and weigh boats.

Labeling: Waste containers must be clearly labeled with "Hazardous Waste," the chemical

name "7-Bromoindoline," and the associated inferred hazards (e.g., "Toxic," "Irritant").

Disposal: Dispose of the waste through your institution's environmental health and safety

(EHS) office. Do not pour any waste down the drain.

Section 5: Emergency Procedures
Preparedness is paramount. Ensure all personnel are familiar with these procedures and the

location of safety equipment.

5.1. Exposure Response

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or they

feel unwell, seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention if irritation

develops or persists.[10]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do so. Seek

immediate medical attention.[10]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1]

5.2. Accidental Release (Spill) Response

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Control: If the spill is small and you are trained to handle it, prevent its spread.

Cleanup (Solids): Do NOT dry sweep. Gently cover the spill with an inert absorbent material

(e.g., vermiculite or sand). Carefully scoop the material into a labeled hazardous waste

container.

Decontaminate: Clean the spill area with a suitable solvent and dispose of all cleaning

materials as hazardous waste.

Report: Report all spills to your laboratory supervisor and EHS office.

5.3. Fire Response

Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam

extinguisher.[5]

Hazards: Combustion may produce toxic and irritating gases, including carbon oxides,

nitrogen oxides, and hydrogen bromide.[1]

Action: For small fires, trained personnel may use an appropriate extinguisher. For larger

fires, evacuate the area and activate the fire alarm.

Emergency Response Decision Tree
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Caption: A flowchart outlining immediate actions to be taken in the event of a laboratory

emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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